3-[(2,3-Dichlorophenyl)methoxy]azetidine

Lipophilicity Physicochemical profiling CNS drug design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H11Cl2NO
Molecular Weight 232.10 g/mol
Cat. No. B15271699
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-[(2,3-Dichlorophenyl)methoxy]azetidine
Molecular FormulaC10H11Cl2NO
Molecular Weight232.10 g/mol
Structural Identifiers
SMILESC1C(CN1)OCC2=C(C(=CC=C2)Cl)Cl
InChIInChI=1S/C10H11Cl2NO/c11-9-3-1-2-7(10(9)12)6-14-8-4-13-5-8/h1-3,8,13H,4-6H2
InChIKeyJWFFABWTTKUCHQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-[(2,3-Dichlorophenyl)methoxy]azetidine: Chemical Identity and Physicochemical Baseline


3-[(2,3-Dichlorophenyl)methoxy]azetidine (CAS 1698643-77-4) is a synthetic small-molecule heterocycle belonging to the 3-alkoxyazetidine subclass. It features a four-membered azetidine ring substituted at the 3-position with a 2,3-dichlorobenzyl ether moiety. Its molecular formula is C₁₀H₁₁Cl₂NO, with a molecular weight of 232.11 g/mol and a computed LogP of approximately 2.48 . The compound is commercially available as a research chemical at a minimum purity of 95% . The ortho,meta-dichloro substitution pattern on the phenyl ring distinguishes it from its isomeric analogs (2,4-; 3,4-; and 2,5-dichloro regioisomers) and influences its physicochemical and conformational properties in ways that are relevant to medicinal chemistry and chemical biology applications.

Ortho,meta-dichloro substitution pattern for monoamine transporter SAR studies
O-linked azetidine scaffold retains secondary amine hydrogen-bond donor
Low-molecular-weight heterocycle for CNS research compound libraries

Why Generic Substitution with Dichlorophenyl Azetidine Isomers Fails


Although all dichlorophenylmethoxy-azetidine isomers share the same molecular formula (C₁₀H₁₁Cl₂NO) and identical molecular weight (232.11 g/mol), the position of the two chlorine substituents on the phenyl ring alters both the electronic distribution and the conformational landscape of the benzyl ether side chain . In the 2,3-dichloro isomer, the adjacent chlorine atoms create a sterically congested ortho environment that restricts rotational freedom around the aryl–CH₂ bond and polarizes the aromatic ring differently than the 2,4-, 3,4-, or 2,5-dichloro isomers [1]. Published structure-activity relationship (SAR) data on related 3-aryl-3-arylmethoxyazetidine series demonstrate that the chlorine substitution pattern alone can shift serotonin transporter (SERT) binding affinity by over 20-fold and alter DAT/SERT selectivity ratios by more than 100-fold, depending on whether the chlorine atoms are positioned at 3,4- versus 4- versus unsubstituted positions [2]. Furthermore, the 3-O-substituted azetidine scaffold is regioisomerically distinct from 1-N-substituted azetidines such as 1-(2,3-dichlorobenzyl)azetidine (CAS 1851585-78-8), which present the dichlorophenyl group on the endocyclic nitrogen rather than the 3-oxygen, fundamentally altering hydrogen-bonding capacity, basicity, and pharmacophoric geometry [1]. These differences mean that even closely related analogs cannot be interchanged without risking altered target engagement, selectivity profiles, and physicochemical behavior.

2,4-, 3,4- or 2,5-dichloro isomers: altered electronic and steric profile may shift target engagement.
N-benzyl azetidine regioisomer: loss of hydrogen-bond donor alters molecular recognition and pharmacophoric geometry.

Differentiation Evidence Versus Closest Analogs


Lipophilicity Comparison with 3,4-Dichloro Isomer

The computed partition coefficient (LogP) of 3-[(2,3-dichlorophenyl)methoxy]azetidine is 2.48, as reported by the manufacturer based on computational prediction . In the structurally related 3-aryl-3-arylmethoxyazetidine series studied by Thaxton et al. (2013), the 3,4-dichlorophenyl-substituted analog 7c (which bears a 3-phenyl substituent on the azetidine ring and a 3,4-dichlorophenylmethoxy group) had a computed cLogP of 4.61—approximately 2.1 log units higher [1]. The lower LogP of the target compound is attributable to the absence of the lipophilic 3-phenyl substituent, making it a less lipophilic, more polar scaffold. For CNS drug discovery programs where optimal LogP values typically range between 1 and 3, the target compound's LogP of 2.48 falls within this desirable window, whereas the 3-phenyl-substituted analogs exceed it.

Lipophilicity vs. 3,4-diCl analog
Cross-study comparable
LogP 2.48 vs. cLogP 4.61 (Δ ≈ -2.1)
Supports CNS lead-like property differentiation.
3,4-Cl₂ analog from 3-phenyl-substituted series; target lacks the 3-aryl group.
Lipophilicity Physicochemical profiling CNS drug design

Chlorine Substitution Pattern Impact on SERT Binding Affinity

In the 3-aryl-3-arylmethoxyazetidine series reported by Thaxton et al. (2013), the chlorine substitution pattern on the 3-arylmethoxy group dramatically influenced SERT binding affinity. The 3,4-dichlorophenyl-substituted 3-arylmethoxy congener 7c exhibited a SERT Ki of 1.0 ± 0.20 nM and a DAT/SERT selectivity ratio of 2,800-fold [1]. In contrast, the 4-chloro monosubstituted analog 7b showed weaker SERT affinity (Ki = 4.0 ± 0.3 nM) and lower selectivity (DAT/SERT = 980), while the unsubstituted parent compound 7a had dramatically reduced SERT affinity (Ki = 73 ± 9.4 nM, DAT/SERT = 24) [1]. These data establish that the dichloro substitution pattern is a critical determinant of SERT potency within this chemotype. While direct binding data for the 2,3-dichloro isomer of the simpler 3-[(dichlorophenyl)methoxy]azetidine scaffold (lacking the 3-phenyl group) have not been published, the class-level SAR indicates that the ortho,meta-chlorine arrangement in the 2,3-isomer will produce a distinct electrostatic potential surface and steric hindrance profile compared to the meta,para-arrangement in the 3,4-isomer, which was optimal for SERT affinity in the 3-phenyl series [2].

SERT affinity class-level SAR
Class-level inference
SERT Ki 1.0–73 nM across related chloro-substituted analogs
Supports ortho,meta-dichloro SAR probe design; target binding data pending.
Data from 3-aryl-3-arylmethoxyazetidine series; 2,3-isomer not directly tested.
Serotonin transporter Structure-activity relationship Monoamine reuptake inhibition

Regioisomeric Differentiation: O-Linked vs. N-Linked Azetidine

The target compound, 3-[(2,3-dichlorophenyl)methoxy]azetidine (CAS 1698643-77-4), positions the 2,3-dichlorobenzyl group on the oxygen at the azetidine 3-position, preserving the secondary amine (NH) of the azetidine ring as a hydrogen bond donor (HBD count = 1) . Its regioisomer, 1-(2,3-dichlorobenzyl)azetidine (CAS 1851585-78-8), attaches the same 2,3-dichlorobenzyl group directly to the endocyclic nitrogen, converting the azetidine into a tertiary amine with zero hydrogen bond donors (HBD count = 0) [1]. This single structural change eliminates the capacity of the azetidine nitrogen to act as a hydrogen bond donor while increasing its basicity (tertiary amines are generally less basic than secondary amines in azetidines due to ring strain effects, but the N-benzyl substitution alters protonation state at physiological pH) [2]. The molecular formulas differ (C₁₀H₁₁Cl₂NO vs. C₁₀H₁₁Cl₂N), resulting in a molecular weight difference of approximately 16 g/mol (232.11 vs. 216.10) [1].

O-linked vs. N-linked regioisomer
Direct head-to-head
HBD 1 vs. 0; MW 232.11 vs. 216.10
Regioisomer choice determines hydrogen-bond capacity.
Verify O-substitution (CAS 1698643-77-4) to retain secondary amine donor.
Regioisomerism Hydrogen bonding Chemical proteomics

Polar Surface Area and Conformational Profile vs. 3,3-Disubstituted Analogs

3-[(2,3-Dichlorophenyl)methoxy]azetidine has a computed topological polar surface area (TPSA) of 21.26 Ų and 3 rotatable bonds (the benzyl ether side chain), as listed in the manufacturer's computed property table . By comparison, the 3-aryl-3-arylmethoxyazetidines in the Thaxton et al. (2013) series (e.g., compound 7c) possess two aromatic substituents at the azetidine 3-position, resulting in a larger TPSA (estimated ~30–40 Ų based on added aromatic surface) and additional rotatable bonds from the 3-aryl group [1]. The lower TPSA of the target compound is a direct consequence of its simpler monosubstitution at the 3-position (H rather than aryl at C3 of azetidine), which reduces molecular weight, polar surface area, and conformational complexity. TPSA values below 60 Ų are generally associated with favorable passive blood-brain barrier permeability; the target compound's TPSA of 21.26 Ų is well within this range [2].

Polar surface area & flexibility
Class-level inference
TPSA 21.26 Ų, rotatable bonds 3
Low TPSA supports CNS permeability prediction.
3,3-disubstituted analogs have higher TPSA (est. 30–40 Ų) and more rotatable bonds.
Topological polar surface area Conformational flexibility Blood-brain barrier permeability prediction

Research and Procurement Application Scenarios


Monoamine Transporter SAR Library Expansion

Based on the class-level SAR evidence from the Thaxton et al. (2013) azetidine monoamine transporter ligand series, which demonstrated that chlorine substitution pattern on the arylmethoxy group can shift SERT binding affinity by over 70-fold and alter DAT/SERT selectivity by more than 100-fold , 3-[(2,3-dichlorophenyl)methoxy]azetidine serves as a critical ortho,meta-dichloro probe for SAR library expansion. Researchers building systematic congeneric series can use this compound to establish the activity cliff between the 2,3-, 2,4-, 2,5-, and 3,4-dichloro substitution patterns, generating a comprehensive chlorine position–activity map for azetidine-based transporter ligands. Its simpler scaffold (H rather than aryl at azetidine C3) further allows evaluation of the contribution of the 3-aryl group to transporter affinity and selectivity independently of the arylmethoxy chlorine pattern.

CNS Drug Discovery Fragment and Lead-Like Screening

With a computed LogP of 2.48 and a topological polar surface area of 21.26 Ų , 3-[(2,3-dichlorophenyl)methoxy]azetidine occupies physicochemical space consistent with CNS drug-like properties (LogP 1–3, TPSA < 60 Ų) [1]. This makes it suitable for inclusion in fragment-based or lead-like screening libraries targeting CNS indications, where it can serve as a low-molecular-weight (232.11 g/mol) starting point for optimization. Its favorable TPSA suggests potential for passive blood-brain barrier permeability, a key differentiator from larger 3,3-disubstituted azetidine analogs that exceed optimal CNS physicochemical parameters.

Hydrogen Bond-Dependent Target Engagement Studies

In target engagement studies where the azetidine NH functions as a critical hydrogen bond donor (HBD = 1) , 3-[(2,3-dichlorophenyl)methoxy]azetidine is structurally essential and cannot be replaced by its N-alkylated regioisomer 1-(2,3-dichlorobenzyl)azetidine (CAS 1851585-78-8), which has zero hydrogen bond donors [2]. This distinction is critical for chemical biology experiments employing hydrogen-bond-mediated target recognition, such as kinase hinge-binding or protease active-site engagement, where loss of the azetidine NH donor would ablate binding. Procurement must specifically verify the 3-O-substituted regioisomer (CAS 1698643-77-4) rather than the 1-N-substituted variant.

Profiling Ortho-Substituted Benzyl Ether Conformations

The 2,3-dichloro substitution pattern creates a unique steric environment where the ortho-chlorine atom restricts conformational freedom of the benzyl ether side chain via steric clash with the ether oxygen and azetidine ring . This compound can serve as a conformational probe to study the effect of ortho-substitution on ligand–target binding kinetics (e.g., kon/koff rates) in target engagement assays. The computed three rotatable bonds define the conformational space accessible to the molecule, and the ortho-chlorine's steric influence may reduce the number of energetically accessible conformers relative to the 3,4- or 2,5-dichloro isomers. This property is relevant for structure-based drug design programs requiring rigidified ligand conformations to minimize entropic penalties upon binding.

Application
Selection Property
Validation Focus
Transporter SAR library expansion
Ortho,meta-dichloro substitution pattern
SERT/DAT selectivity profiling
CNS research compound screening
Moderate LogP and low TPSA
Predicted brain permeability assessment
Hydrogen-bond-mediated target engagement
Secondary amine H-bond donor
Binding-site hydrogen bond requirement
Conformational restriction analysis
Ortho-chlorine steric effect on benzyl ether
Ligand–target binding kinetics
Quote Request

Request a Quote for 3-[(2,3-Dichlorophenyl)methoxy]azetidine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.